Cas no 1046789-38-1 (4-(5-Fluoropyridin-2-yl)benzonitrile)

4-(5-Fluoropyridin-2-yl)benzonitrile is a fluorinated aromatic nitrile compound featuring a pyridine core substituted with a benzonitrile moiety. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The fluorine atom enhances metabolic stability and binding affinity, while the nitrile group offers versatility for further functionalization. Its high purity and well-defined molecular architecture ensure consistent performance in cross-coupling reactions and other transformations. Suitable for research and industrial applications, this compound is particularly useful in the development of bioactive molecules, where precise structural modifications are critical. Proper handling and storage under inert conditions are recommended to maintain stability.

4-(5-Fluoropyridin-2-yl)benzonitrile structure

1046789-38-1 structure

Product Name:4-(5-Fluoropyridin-2-yl)benzonitrile

CAS No:1046789-38-1

MF:C₁₂H₇FN₂

MW:198.19578576088

CID:1033912

PubChem ID:71303123

Update Time:2025-06-14

4-(5-Fluoropyridin-2-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

- 4-(5-Fluoropyridin-2-yl)benzonitrile
- DB-294772
- SB54759
- J-513594
- 1046789-38-1
- DTXSID30744829
- Inchi： 1S/C12H7FN2/c13-11-5-6-12(15-8-11)10-3-1-9(7-14)2-4-10/h1-6,8H
- InChI Key： XKAHNQLAUBIUIG-UHFFFAOYSA-N
- SMILES： FC1=CN=C(C=C1)C1C=CC(C#N)=CC=1

Computed Properties

Exact Mass: 198.05932639g/mol
Monoisotopic Mass: 198.05932639g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 250
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 36.7Å²

4-(5-Fluoropyridin-2-yl)benzonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM159099-1g	4-(5-fluoropyridin-2-yl)benzonitrile	1046789-38-1	95%	1g	$580	2021-08-05
Chemenu	CM159099-1g	4-(5-fluoropyridin-2-yl)benzonitrile	1046789-38-1	95%	1g	$580	2023-02-19
Alichem	A029183407-1g	4-(5-Fluoropyridin-2-yl)benzonitrile	1046789-38-1	95%	1g	$510.00	2023-09-04

4-(5-Fluoropyridin-2-yl)benzonitrile Related Literature

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Additional information on 4-(5-Fluoropyridin-2-yl)benzonitrile

Recent Advances in the Study of 4-(5-Fluoropyridin-2-yl)benzonitrile (CAS: 1046789-38-1) in Chemical Biology and Pharmaceutical Research

4-(5-Fluoropyridin-2-yl)benzonitrile (CAS: 1046789-38-1) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. Recent studies have highlighted its role as a key intermediate in the synthesis of novel therapeutic agents, particularly in the fields of oncology and neurology. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

The synthesis of 4-(5-Fluoropyridin-2-yl)benzonitrile has been optimized in recent studies to improve yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis have been employed to achieve high efficiency. These methods not only enhance the scalability of production but also ensure the compound's suitability for further pharmacological evaluations. The structural integrity and purity of the synthesized compound have been confirmed using techniques like NMR spectroscopy and high-performance liquid chromatography (HPLC).

In terms of biological activity, 4-(5-Fluoropyridin-2-yl)benzonitrile has demonstrated promising results as a kinase inhibitor. Recent in vitro studies have shown its ability to selectively target specific kinases involved in cancer cell proliferation and survival. For instance, it has been found to inhibit the activity of fibroblast growth factor receptors (FGFRs), which are often overexpressed in various cancers. These findings suggest its potential as a lead compound for the development of targeted cancer therapies.

Furthermore, the compound has been investigated for its neuroprotective properties. Preliminary studies indicate that 4-(5-Fluoropyridin-2-yl)benzonitrile may modulate neurotransmitter systems, offering potential benefits in the treatment of neurodegenerative disorders such as Alzheimer's and Parkinson's diseases. Its ability to cross the blood-brain barrier (BBB) has been a focal point of these investigations, as this property is critical for central nervous system (CNS)-targeted drugs.

Recent pharmacokinetic studies have also shed light on the compound's absorption, distribution, metabolism, and excretion (ADME) profiles. These studies have revealed favorable pharmacokinetic properties, including good oral bioavailability and moderate plasma protein binding. Such characteristics enhance its candidacy for further preclinical and clinical development. However, challenges such as potential drug-drug interactions and metabolic stability remain areas of ongoing research.

In conclusion, 4-(5-Fluoropyridin-2-yl)benzonitrile (CAS: 1046789-38-1) represents a promising compound with diverse applications in chemical biology and pharmaceutical research. Its optimized synthesis, potent biological activity, and favorable pharmacokinetic properties make it a valuable candidate for the development of novel therapeutics. Future research should focus on elucidating its mechanisms of action, optimizing its pharmacological profile, and exploring its potential in combination therapies. The continued investigation of this compound holds significant promise for advancing drug discovery and improving patient outcomes in various disease areas.